Cas no 1019071-94-3 (3-4-(2-Carboxyethyl)-3,5-dimethyl-1H-pyrazol-1-ylpropanoic Acid)

3-4-(2-Carboxyethyl)-3,5-dimethyl-1H-pyrazol-1-ylpropanoic Acid structure
1019071-94-3 structure
Product Name:3-4-(2-Carboxyethyl)-3,5-dimethyl-1H-pyrazol-1-ylpropanoic Acid
CAS No:1019071-94-3
MF:C11H16N2O4
MW:240.255743026733
MDL:MFCD09802060
CID:4567675
PubChem ID:25323871
Update Time:2023-11-22

3-4-(2-Carboxyethyl)-3,5-dimethyl-1H-pyrazol-1-ylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-[4-(2-Carboxyethyl)-3,5-dimethyl-1H-pyrazol-1-yl]propanoic Acid
    • 1H-Pyrazole-1,4-dipropanoic acid, 3,5-dimethyl-
    • 3-4-(2-Carboxyethyl)-3,5-dimethyl-1H-pyrazol-1-ylpropanoic Acid
    • MDL: MFCD09802060
    • Inchi: 1S/C11H16N2O4/c1-7-9(3-4-10(14)15)8(2)13(12-7)6-5-11(16)17/h3-6H2,1-2H3,(H,14,15)(H,16,17)
    • InChI Key: SAZRWEUPTPCRPX-UHFFFAOYSA-N
    • SMILES: N1(CCC(O)=O)C(C)=C(CCC(O)=O)C(C)=N1

Computed Properties

  • Exact Mass: 240.111007g/mol
  • Monoisotopic Mass: 240.111007g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 240.26g/mol
  • XLogP3: 0.2
  • Topological Polar Surface Area: 92.4Ų

3-4-(2-Carboxyethyl)-3,5-dimethyl-1H-pyrazol-1-ylpropanoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28599-0.05g
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